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Compound of Interest

Compound Name: 1,2-Di-tert-butylbenzene

Cat. No.: B1330373 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 1,2-Di-tert-butylbenzene in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe and compliant use of this

chemical.

Hazard Identification and Chemical Properties
While specific hazard classifications for 1,2-Di-tert-butylbenzene are not universally

harmonized, related isomers are identified as potentially causing skin and eye irritation.[1]

Isomers of di-tert-butylbenzene are also noted as being very toxic to aquatic life with long-

lasting effects.[2] Therefore, handling should proceed with caution, assuming similar potential

hazards.

Table 1: Physical and Chemical Properties of 1,2-Di-tert-butylbenzene

Property Value

CAS Number 1012-76-6[3][4][5]

Molecular Formula C₁₄H₂₂[3][4][5]

Molecular Weight 190.32 g/mol [3][4][5]

Appearance Colorless to white crystalline solid[1]

Boiling Point 236 °C (for 1,4-isomer)[1]
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| Melting Point | 75 - 78 °C (for 1,4-isomer)[1] |

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The required level of protection depends on the specific task and the potential for exposure.

Table 2: Recommended PPE for Handling 1,2-Di-tert-butylbenzene

Situation
Hand
Protection

Eye/Face
Protection

Skin/Body
Protection

Respiratory
Protection

Routine

Handling (Small

Quantities in a

Fume Hood)

Nitrile gloves
(for incidental
contact)[6][7]

Chemical
safety goggles

Standard lab
coat

Not generally
required

Operations with

Splash Potential

Viton™/Butyl

rubber or

Polyvinyl Alcohol

(PVA) gloves[8]

Chemical safety

goggles and a

face shield

Chemical-

resistant apron

over a lab coat

Not required if

performed in a

certified chemical

fume hood

| Spill Cleanup | Viton™/Butyl rubber or heavy-duty chemical-resistant gloves[8] | Chemical

safety goggles and a face shield | Impervious clothing or chemical-resistant suit | Air-purifying

respirator with organic vapor cartridges |

Detailed PPE Specifications
Hand Protection: For incidental contact, such as handling a closed container, nitrile gloves

are generally sufficient.[6][7] For tasks involving direct handling or risk of splashes, gloves

made of Viton™ or Polyvinyl Alcohol (PVA) are recommended due to their high resistance to

aromatic hydrocarbons.[8] Always inspect gloves for damage before use and remove them

using the proper technique to avoid skin contact.[1]

Eye and Face Protection: Wear chemical safety goggles that conform to EU Standard EN166

or OSHA's 29 CFR 1910.133 regulations.[1][9] When there is a significant risk of splashing, a

face shield should be worn in addition to goggles.
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Skin and Body Protection: A standard laboratory coat should be worn at all times. For

procedures with a higher risk of skin contact, supplement with a chemical-resistant apron or

impervious clothing.[1]

Respiratory Protection: Handling 1,2-Di-tert-butylbenzene in a properly functioning

chemical fume hood is the primary method of exposure control. If work outside a hood is

unavoidable and ventilation is inadequate, a NIOSH-approved respirator with organic vapor

cartridges is necessary.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures that safety measures are consistently applied. The

following workflow outlines the key steps from preparation to completion of work.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Post-Handling

1. Review SDS & Procedures

2. Assemble Materials & Waste Container

3. Verify Fume Hood & Safety Equipment
(Eyewash, Shower, Spill Kit)

4. Don Appropriate PPE

5. Perform Work in Fume Hood
- Use smallest quantity necessary

- Keep containers closed when not in use

6. Transfer Waste to Labeled Container

7. Decontaminate Work Surfaces & Equipment

8. Doff PPE in Correct Order

9. Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 1,2-Di-tert-butylbenzene.
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Methodology
Preparation & Pre-Handling:

Thoroughly review the Safety Data Sheet (SDS).

Ensure all necessary equipment, including a designated and labeled hazardous waste

container, is within the fume hood.

Verify that the chemical fume hood is operational and that safety equipment like eyewash

stations and safety showers are accessible.[1]

Put on the required PPE as specified in Table 2.

Handling the Chemical:

Conduct all work in a chemical fume hood to minimize inhalation exposure.[1]

Use the smallest amount of the chemical necessary for the procedure.

Keep the container tightly closed when not in use.[1]

Post-Handling Procedures:

Carefully transfer all chemical waste into a designated, properly labeled, and sealed

hazardous waste container.

Decontaminate all surfaces and equipment after use.

Remove PPE carefully to avoid self-contamination. Dispose of single-use items like gloves

in the appropriate waste stream.

Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency and Disposal Plan
Emergency Procedures
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Skin Contact: Immediately remove all contaminated clothing.[2] Flush the affected skin with

plenty of water for at least 15 minutes.[1] Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.

[2] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical attention.

Spill Response: For a small spill within a fume hood, absorb the material with an inert

absorbent (e.g., vermiculite, sand).[9] Collect the material using non-sparking tools and place

it in a sealed container for disposal. For larger spills, evacuate the area and contact your

institution's environmental health and safety department.

Waste Disposal Plan
Chemical waste must be managed as hazardous waste. Discharging 1,2-Di-tert-butylbenzene
into drains or the environment is prohibited.[2]
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Step 1: Collection

Step 2: Storage & Disposal

A. Select a compatible, leak-proof
waste container with a secure lid.

B. Affix a 'Hazardous Waste' label.
List all contents, including
1,2-Di-tert-butylbenzene.

C. Add waste to the container
inside a fume hood.

D. Securely seal the container.
Do not overfill (max 75% full).

E. Store in a designated, well-ventilated
satellite accumulation area.

F. Request a waste pickup from
Environmental Health & Safety.

Click to download full resolution via product page

Procedure for Disposing of 1,2-Di-tert-butylbenzene Waste.

Methodology
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Collect Waste: Use a designated, chemically compatible container with a tight-fitting lid.[10]

The container must be clearly labeled as "Hazardous Waste" and list all its contents.

Accumulate Waste: Add waste to the container in a fume hood to prevent vapor release. Do

not mix with incompatible waste streams.

Store for Disposal: Seal the container tightly. Store the container in a designated satellite

accumulation area away from ignition sources.

Arrange for Pickup: Dispose of the waste through your institution's licensed hazardous waste

disposal program.[2][11] Follow all local, state, and federal regulations for hazardous waste

disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 1,2-Di-
tert-butylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330373#personal-protective-equipment-for-
handling-1-2-di-tert-butylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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